Cas no 526-65-8 ((1S,8S)-1-Pyrrolizidinecarboxylic acid)
526-65-8 structure
Product Name:(1S,8S)-1-Pyrrolizidinecarboxylic acid
CAS No:526-65-8
MF:C8H13NO2
MW:155.194322347641
CID:2069487
PubChem ID:12304357
Update Time:2025-04-21
(1S,8S)-1-Pyrrolizidinecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (1S,8S)-1-Pyrrolizidinecarboxylic acid
- (1S,7aS)-Hexahydro-1H-pyrrolizine-1-carboxylic acid
- 39XGP84L6H
- 740025-63-2
- UNII-D5TGG52JEB
- 1H-Pyrrolizine-1-carboxylic acid, hexahydro-, (1R,7aR)-rel-
- Isoretronecanolic acid, (-)-
- Isoretronecanolic acid, (+/-)-
- Isoretronecan-9-oic acid
- D5TGG52JEB
- Isoretronecanolic acid
- 1H-Pyrrolizine-1-carboxylic acid, hexahydro-, (1S,7aS)-
- UNII-39XGP84L6H
- 526-65-8
- 1H-Pyrrolizine-1-carboxylic acid, hexahydro-, (1S-trans)-
-
- Inchi： 1S/C8H13NO2/c10-8(11)6-3-5-9-4-1-2-7(6)9/h6-7H,1-5H2,(H,10,11)
- InChI Key： BZYGCNOHXFJSTG-UHFFFAOYSA-N
- SMILES： OC(C1C2N(CCC2)CC1)=O
Computed Properties
- Exact Mass: 155.094628657Da
- Monoisotopic Mass: 155.094628657Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 40.5Ų
(1S,8S)-1-Pyrrolizidinecarboxylic acid Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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